Cas no 67354-34-1 (ethyl 4-benzyloxy-3-oxo-butanoate)
ethyl 4-benzyloxy-3-oxo-butanoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-(benzyloxy)-3-oxobutanoate
- Butanoic acid, 3-oxo-4-(phenylmethoxy)-, ethyl ester
- ethyl 3-oxo-4-phenylmethoxybutanoate
- ethyl 4-benzyloxy-3-oxobutyrate
- 4-benzyloxy-3-oxo-butyric acid ethyl ester
- 4-benzyloxyacetoacetic ethyl ester
- AK103407
- ANW-74965
- BD234946
- CTK1J3581
- ethyl 4-benzyloxy-3-oxobutanoate
- ethyl 4-benzyloxy-3-oxo-butanoate
- ethyl 4-benzyloxyacetoacetate
- KB-253145
- SureCN53331
- DXUTWLTWGKEWJA-UHFFFAOYSA-N
- BCP09886
- 4-(Benzyloxy)acetoacetic acid ethyl ester
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- MDL: MFCD19388798
- Inchi: 1S/C13H16O4/c1-2-17-13(15)8-12(14)10-16-9-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
- InChI Key: DXUTWLTWGKEWJA-UHFFFAOYSA-N
- SMILES: O(CC(CC(=O)OCC)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 236.10488
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 244
- Topological Polar Surface Area: 52.6
Experimental Properties
- PSA: 52.6
ethyl 4-benzyloxy-3-oxo-butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E845573-250mg |
Ethyl 4-(benzyloxy)-3-oxobutanoate |
67354-34-1 | 95% | 250mg |
150.30 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EX924-25g |
ethyl 4-benzyloxy-3-oxo-butanoate |
67354-34-1 | 95+% | 25g |
2933CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EX924-5g |
ethyl 4-benzyloxy-3-oxo-butanoate |
67354-34-1 | 95+% | 5g |
712.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EX924-1g |
ethyl 4-benzyloxy-3-oxo-butanoate |
67354-34-1 | 95+% | 1g |
198.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EX924-200mg |
ethyl 4-benzyloxy-3-oxo-butanoate |
67354-34-1 | 95+% | 200mg |
56.0CNY | 2021-07-12 | |
| Fluorochem | 229768-1g |
Ethyl 4-(benzyloxy)-3-oxobutanoate |
67354-34-1 | 95% | 1g |
£32.00 | 2022-02-28 | |
| Fluorochem | 229768-10g |
Ethyl 4-(benzyloxy)-3-oxobutanoate |
67354-34-1 | 95% | 10g |
£157.00 | 2022-02-28 | |
| Fluorochem | 229768-25g |
Ethyl 4-(benzyloxy)-3-oxobutanoate |
67354-34-1 | 95% | 25g |
£314.00 | 2022-02-28 | |
| TRC | E901125-250mg |
Ethyl 4-benzyloxy-3-oxobutanoate |
67354-34-1 | 250mg |
$64.00 | 2023-05-18 | ||
| TRC | E901125-1g |
Ethyl 4-benzyloxy-3-oxobutanoate |
67354-34-1 | 1g |
$ 90.00 | 2022-06-05 |
ethyl 4-benzyloxy-3-oxo-butanoate Suppliers
ethyl 4-benzyloxy-3-oxo-butanoate Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on ethyl 4-benzyloxy-3-oxo-butanoate
Ethyl 4-Benzyloxy-3-Oxo-Butanoate (CAS No. 67354-34-1): An Overview of Its Properties, Applications, and Recent Research
Ethyl 4-benzyloxy-3-oxo-butanoate (CAS No. 67354-34-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include an ester group, a benzyl ether moiety, and a ketone functional group. These functionalities endow the molecule with a range of chemical properties and reactivity profiles that make it a valuable intermediate in various synthetic pathways.
The chemical structure of ethyl 4-benzyloxy-3-oxo-butanoate can be represented as C12H14O4. The presence of the benzyl ether group imparts stability to the molecule, while the ketone and ester functionalities provide reactive sites for further chemical transformations. This combination of structural elements makes ethyl 4-benzyloxy-3-oxo-butanoate an attractive starting material for the synthesis of more complex organic molecules, including pharmaceuticals and fine chemicals.
In the realm of pharmaceutical research, ethyl 4-benzyloxy-3-oxo-butanoate has been explored for its potential as a precursor in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of novel drugs targeting various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the use of ethyl 4-benzyloxy-3-oxo-butanoate as a key intermediate in the synthesis of a series of potent anti-inflammatory agents. These agents demonstrated significant efficacy in preclinical models of inflammation, suggesting their potential for further development as therapeutic candidates.
Beyond its applications in drug discovery, ethyl 4-benzyloxy-3-oxo-butanoate has also found utility in materials science. The compound's unique combination of functional groups makes it suitable for use in the preparation of advanced polymers and coatings. Research published in the Journal of Polymer Science: Polymer Chemistry Edition (2021) described the synthesis of novel copolymers using ethyl 4-benzyloxy-3-oxo-butanoate. These copolymers exhibited excellent thermal stability and mechanical properties, making them promising candidates for applications in high-performance materials.
The synthetic versatility of ethyl 4-benzyloxy-3-oxo-butanoate is further highlighted by its use in green chemistry initiatives. A study published in the
In conclusion, ethyl 4-benzyloxy-3-oxo-butanoate (CAS No. 67354-34-1) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity profile make it an invaluable intermediate for the development of novel bioactive compounds and advanced materials. As research continues to advance, it is likely that new applications and synthetic strategies involving this compound will emerge, further solidifying its importance in these fields.
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